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For researchers, scientists, and drug development professionals utilizing the COPO platform
for data submission, the need to update or modify a dataset after its initial submission is a
common scenario. This guide provides a comprehensive overview of the process, presented in
a clear question-and-answer format, alongside troubleshooting advice to ensure a smooth and
efficient update process.

Frequently Asked Questions (FAQs)

Q1: Is it possible to update a dataset after it has been submitted via COPQO?

Yes, it is possible to update certain information within a dataset, primarily sample metadata,
after the initial submission. The standard and recommended method for this is to re-upload an
amended version of your sample manifest file. For more complex changes, such as adding a
subproject to a primary project, direct contact with the COPO support team is advised.

Q2: What is the general workflow for updating a dataset in COPO?

The fundamental workflow for updating a dataset in COPO involves downloading the original
manifest, modifying it locally, and then re-uploading the corrected file. This process ensures
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that you are working with the most recent version of your data and helps prevent errors.
Q3: Are there any limitations on what can be updated?

Yes, not all fields within a submitted dataset are editable. While many metadata fields can be
modified by re-uploading an amended manifest, certain "compliance fields" may be locked after
the initial submission. It is crucial to consult the COPO documentation or contact support to
understand which fields are immutable.

Troubleshooting Guide: Common Issues and
Solutions

Encountering issues during the dataset update process is not uncommon. This section details
potential problems and provides actionable solutions.
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Issue

Potential Cause

Solution

Manifest Validation Error

The amended manifest
contains formatting errors,
incorrect data types, or missing

mandatory information.

Carefully review the validation
error message provided by
COPO. This message will
typically indicate the specific
row and column in your
manifest that is causing the
issue. Common errors include
incorrect date formats, typos in
controlled vocabulary terms, or
missing required fields. Correct
the identified errors in your
manifest file and attempt the

re-upload.

"File not found" or "Incorrect

file format" Error

The uploaded file is not in the
expected format (e.g., .xIsx,
.csv) or the file path is

incorrect.

Ensure your amended
manifest is saved in a
supported file format. When re-
uploading, double-check that
you have selected the correct

file from your local system.

Changes Not Reflected After
Re-upload

The fields you attempted to
modify are non-editable

"compliance fields".

Refer to the COPO
documentation or contact the
support team to confirm which
fields can be updated post-
submission. If the fields are
indeed non-editable, you may
need to inquire about
alternative procedures for

correcting critical information.

Permission Denied

Your user account does not
have the necessary
permissions to modify the

dataset.

In COPO, specific user roles,
such as "Sample Managers,"
are granted permissions to
manage and update datasets.
Verify your user role and, if

necessary, request the
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appropriate permissions from
your project administrator or
the COPO team.

Experimental Protocols: Step-by-Step Guide to
Updating a Dataset

This section provides a detailed methodology for updating your dataset in COPO by re-
uploading an amended manifest.

Protocol 1: Downloading the Original Manifest

» Navigate to the Samples Web Page: Log in to your COPO account and go to the "Samples”
section.

» Select a Sample Record: From the table of your submitted samples, select any single
sample record that belongs to the manifest you wish to update.

» Download the Manifest: Click the "Download Sample Manifest" button. The manifest will be
downloaded as an .xIsx file.[1]

Protocol 2: Modifying the Manifest

* Open the Manifest: Open the downloaded manifest file using a spreadsheet editor (e.g.,
Microsoft Excel, Google Sheets).

o Make Necessary Changes: Carefully edit the metadata in the relevant cells. Ensure that your
changes adhere to the data standards and formatting requirements specified by COPO.

e Save the Amended Manifest: Save the modified file to your local system. It is recommended
to use a new file name to distinguish it from the original.

Protocol 3: Re-uploading the Amended Manifest

o Return to the Samples Web Page: In the COPO interface, navigate back to the "Samples"
section.
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« Initiate Upload: Locate and click the "Upload Manifest" or a similarly named button.

o Select the Amended File: In the file upload dialog, select the modified manifest file you saved
in the previous step.

o Complete the Upload: Follow the on-screen prompts to complete the re-upload process.
COPO will then validate the amended manifest and apply the changes to your dataset.

Visualizing the Update Workflow

To provide a clear visual representation of the dataset update process, the following diagrams
illustrate the key workflows and logical relationships.
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Caption: Workflow for updating a dataset in COPO.
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Caption: Logic for troubleshooting dataset update issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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